Cas no 125282-11-3 (1H-Naphtho[2,1-a]xanthene-1-carboxaldehyde,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-hydroxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)-)

1H-Naphtho[2,1-a]xanthene-1-carboxaldehyde,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-hydroxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)- structure
125282-11-3 structure
Product Name:1H-Naphtho[2,1-a]xanthene-1-carboxaldehyde,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-hydroxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)-
CAS No:125282-11-3
MF:C26H36O3
MW:396.56224822998
CID:167299
PubChem ID:14564366
Update Time:2025-04-19

1H-Naphtho[2,1-a]xanthene-1-carboxaldehyde,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-hydroxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphtho[2,1-a]xanthene-1-carboxaldehyde,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-hydroxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)-
    • 1H-Naphtho[2,1-a]xanthene-1-carboxaldehyde,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahy...
    • 1H-Naphtho[2,1-a]xanthene-1-carboxaldehyde,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-hydroxy-1,4a,6a,12b-tetr
    • 23-Hydroxy-4,8-dimethyl-16,24-cyclo-D(17a)-homo-21-nor-17a-oxa-5α-chola-16,20(22),23-triene-4β-carbaldehyde
    • (-)-Strongylophorin 4
    • 16,24-Cyclo-D(17a)-homo-21-nor-17a-oxachola-16,20(22),23-triene-4-carboxaldehyde,23-hydroxy-4,8-dimethyl-, (4b,5a)-
    • 1H-Naphtho[2,1-a]xanthene-1-carboxaldehyde,2,3,4,4a,5,6,12,12a,12b,13,14,14a-dodecahydro-10-hydroxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)- (9CI)
    • Strongylophorine 4
    • CHEMBL466375
    • (1R,2S,11S,14R,15R,19S,20R)-6-hydroxy-1,11,15,19-tetramethyl-10-oxapentacyclo[12.8.0.02,11.04,9.015,20]docosa-4(9),5,7-triene-19-carbaldehyde
    • Strongylophorin-4
    • 125282-11-3
    • 23-Hydroxy-4,8-dimethyl-16,24-cyclo-D(17a)-homo-21-nor-17a-oxa-5alpha-chola-16,20(22),23-triene-4beta-carba
    • Strongylophorin 4
    • Inchi: 1S/C26H36O3/c1-23(16-27)10-5-11-24(2)20(23)8-12-25(3)21(24)9-13-26(4)22(25)15-17-14-18(28)6-7-19(17)29-26/h6-7,14,16,20-22,28H,5,8-13,15H2,1-4H3/t20-,21+,22-,23+,24-,25+,26-/m0/s1
    • InChI Key: KIBWCMOCIQTVKZ-PZLSHCGPSA-N
    • SMILES: O1C2C=CC(=CC=2C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC[C@@](C=O)(C)[C@@H]3CC[C@]12C)O

Computed Properties

  • Exact Mass: 396.26658
  • Monoisotopic Mass: 396.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 1
  • Complexity: 677
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

1H-Naphtho[2,1-a]xanthene-1-carboxaldehyde,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-hydroxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)- Related Literature

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm